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Compound of Interest

Compound Name: Cinidon-ethyl

Cat. No.: B117795

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Cinidon-ethyl with other selective
herbicides used in barley cultivation. The information is based on available experimental data,
focusing on performance metrics such as crop safety (phytotoxicity), weed control efficacy, and
impact on barley yield. Detailed experimental protocols are provided to aid in the design and
evaluation of future herbicide trials.

Performance Comparison of Selective Herbicides in
Barley

The following tables summarize quantitative data from various studies on the performance of
different herbicides in barley. It is important to note that the data for Cinidon-ethyl and other
herbicides are compiled from different studies, which may have varying experimental
conditions. Therefore, direct comparisons should be made with caution.

Table 1: Barley Phytotoxicity of Various Selective Herbicides
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Active Application o Days After
o . Phytotoxicit Barley
Herbicide Ingredient(s Rate (g Treatment .
. y (%) Cultivar
) a.i./ha) (DAT)
Data not
o o available in
Cinidon-ethyl Cinidon-ethyl - ) - -
comparative
studies
lodosulfuron- BRS Caué[1]
lodosulfuron 3.5 6.5-10 14-21
methyl [2]
BRS Caué[1]
Pyroxsulam Pyroxsulam 18 10.5-45 7-28 2]
Metsulfuron- Metsulfuron- BRS Caué[1]
3.96 0-3 7-28
methyl methyl [2]
BRS Caué[1]
2,4-D 2,4-D 670 0-9.33 7-21
[2]
Clodinafop- Clodinafop- BRS Caué[1]
48 3.25-9 7-21
propargy! propargy! [2]
Bentazon + Bentazon + BRS Caué[1]
600 + 28 4.25-25 14 - 28
Imazamox Imazamox [2]
Saflufenacil Saflufenacil 49 4.75-9.25 7-21 BRS Caué[1]
Bentazon Bentazon 720 0-3 7-28 BRS Caué[1]
Carfentrazon  Carfentrazon BRS Caué[1]
120 3-12 7-21
e-ethyl e-ethyl [2]
Imazamox Imazamox 42 7.75-50 14 - 28 BRS Caué[1]
Pendimethali Pendimethali
800 0-16.25 7-28 BRS Caué[1]
n n
Sulfentrazone  Sulfentrazone
_ _ 175 + 350 6.5-47.5 7-28 BRS Caué[1]
+ Diuron + Diuron
Imazaquim Imazaquim 150 61.67 - 85 7-28 BRS Caué[1]
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Table 2: Weed Control Efficacy of Cinidon-ethyl and Other Herbicides in Barley

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b117795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Herbicide

Active Ingredient(s)

Target Weeds

Control Efficacy
(%)

Cinidon-ethyl

Cinidon-ethyl

Galium aparine
(Cleavers), Veronica
spp., Epilobium spp.
(Willow-herb), Lamium
purpureum (Red
Dead-nettle),
Valerianella spp.
(Cornsalad), Senecio
vulgaris (Groundsel),
Raphanus
raphanistrum (Wild
Radish), Sinapis
arvensis (Wild
Mustard), Geranium

spp. (Crane's-hill)

Effective, rapid action
within 3-5 days for G.

aparine.[3]

Lolium multiflorum

Clodinafop-propargyl Clodinafop-propargyl High[1][2]
(Ryegrass)

lodosulfuron,

Pyroxsulam,

Metsulfuron-methyl,

2,4-D, Bentazon +
Raphanus spp.

Imazamox,
Saflufenacil,
Bentazon,
Carfentrazone-ethyl,

Imazaquim

Various

(Turnip species)

>90%[1][2]

Halauxifen-methyl +

Fluroxypyr

Halauxifen-methyl +

Fluroxypyr

Broad-leaved weeds

High (up to 88.97%
weed control

efficiency)[4]

Metsulfuron-methyl +

Carfentrazone

Metsulfuron-methyl +

Carfentrazone

Broad-leaved weeds

High (up to 87.16%
weed control

efficiency)[4]
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Table 3: Impact of Herbicides on Barley Grain Yield
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% Yield
. Active Application . Increase vs.
Herbicide ) . Yield ( kg/ha)
Ingredient(s) Rate (g a.i./ha) Infested
Control
Data not
o o available in
Cinidon-ethyl Cinidon-ethyl - ] -
comparative
studies
Up to 14.9%
lodosulfuron- increase vs. Significant
lodosulfuron 3.5 )
methyl weeded increase
control[1]
Up to 7.5%
increase vs. Significant
Pyroxsulam Pyroxsulam 18 )
weeded increase
control[1]
) ) ~15.7% increase
Clodinafop- Clodinafop-
48 ~1894 vs. untreated[1]
propargy! propargy! 2]
~15.7% increase
Pendimethalin Pendimethalin 800 ~1894 vS. untreated[1]
[2]
Metsulfuron- Metsulfuron- 3.06 Maintained
methyl methy! ' yield[1][2]
) ] Maintained
Saflufenacil Saflufenacil 49 ) -
yield[1]
74.7% reduction
Imazaquim Imazaquim 150 1111.49 vs. weeded
control[1][2]
Halauxifen- Halauxifen-
methyl + methyl + - 3361.9 -
Fluroxypyr Fluroxypyr
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Metsulfuron- Metsulfuron-

methyl + methyl + - - -
Carfentrazone Carfentrazone

Weedy Check - - ~2525.7-2776.9 0
Weed Free - - ~3238.9-4382.6 -

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of herbicide
validation studies. Below are generalized protocols based on common practices in the cited

research.
1. Herbicide Selectivity and Efficacy Trial in Barley

o Experimental Design: Randomized Complete Block Design (RCBD) with a minimum of three

to four replications.[1][5]
e Plot Size: Minimum of 10-20 square meters.[5][6]

o Crop Husbandry: Barley (specifying the cultivar, e.g., 'BRS Caué'[1]) is sown at a
recommended seeding rate (e.g., 100 kg/ha [7]). Fertilization and other agronomic practices

should follow local recommendations to ensure optimal crop growth.[3]
e Treatments:

o Weed-free control (manual weeding).

o Weedy check (no weed control).

o Herbicide treatments, including Cinidon-ethyl and a range of comparative herbicides,
applied at their recommended rates and growth stages. For post-emergence herbicides,
application is typically at the 2-3 leaf stage of weeds and the beginning of tillering for
barley.[1][8]

» Application: Herbicides are applied using a calibrated backpack sprayer with appropriate
nozzles (e.g., flat-fan) and a constant pressure to ensure uniform coverage.[1] Spray volume
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is typically around 150-500 L/ha.[1][6]

o Data Collection:

o Phytotoxicity: Visual assessment of crop injury at regular intervals (e.g., 7, 14, 21, and 28
days after treatment - DAT) using a percentage scale (0% = no injury, 100% = crop death).

[1]

o Weed Control Efficacy: Weed density and biomass are measured in designated quadrats
within each plot at specific time points after application. Efficacy is calculated as the
percentage reduction in weed density or biomass compared to the weedy check.[6]

o Yield and Yield Components: At crop maturity, the central area of each plot is harvested to
determine grain yield (adjusted to a standard moisture content). Yield components such as
the number of ears per square meter, grains per ear, and 1000-grain weight may also be
measured.[1]

 Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA), and treatment
means are compared using a suitable test (e.g., Scott-Knott test at p < 0.05).[1]

Visualization of Cinidon-ethyl's Mode of Action

Cinidon-ethyl is a Protoporphyrinogen Oxidase (PPO) inhibitor. The following diagrams
illustrate the signaling pathway of PPO-inhibiting herbicides and a general experimental
workflow for herbicide validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Validation of Cinidon-ethyl as a Selective Herbicide in
Barley: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117795#validation-of-cinidon-ethyl-as-a-selective-
herbicide-in-barley]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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